![molecular formula C5H7NO2S B103931 Methyl 3-isothiocyanatopropionate CAS No. 18967-35-6](/img/structure/B103931.png)
Methyl 3-isothiocyanatopropionate
Overview
Description
Methyl 3-isothiocyanatopropionate (MIP) is a naturally occurring isothiocyanate compound found in cruciferous vegetables such as broccoli, cauliflower, and Brussels sprouts. It is a colorless, volatile liquid that has a pungent odor and a bitter taste. MIP is known to have a wide range of biological activities, including antioxidant, antimicrobial, anti-inflammatory, and anticancer properties. In addition, MIP has been studied for its potential use in laboratory experiments to investigate the effects of isothiocyanates on various biochemical and physiological processes.
Scientific Research Applications
Photodissociation in Atmosphere
Methyl 3-isothiocyanatopropionate, under the variation methyl isothiocyanate (MITC), is primarily used as an agricultural fumigant. Its photodissociation in the atmosphere is a significant process, converting it into methyl isocyanide and atomic sulfur, primarily driven by sunlight. This photodissociation represents an effective pathway for atmospheric removal of MITC post-application (Alvarez & Moore, 1994).
Biodegradation in Soil
The degradation of MITC in soil involves both chemical and biological processes. Specifically, microbial populations in soil have adapted to degrade MITC, targeting the isothiocyanate functional group. Such microbial activity plays a crucial role in the biodegradation of MITC following its application as a fumigant (Dungan & Yates, 2003).
Temperature and Moisture Effects on Degradation
The degradation rates of MITC in soil are significantly influenced by environmental conditions, particularly temperature and moisture. Higher temperatures can increase the degradation rate, but this effect varies based on the specific characteristics of the soil, including its organic matter content. Additionally, soil moisture content has a complex impact on MITC degradation, enhancing it in some conditions while reducing it in others (Gan et al., 1999).
Enhanced Degradation with Organic Amendments
Incorporating organic amendments into soil can significantly accelerate the degradation of MITC. This process is controlled by both chemical and biological mechanisms, pointing to the importance of soil management practices in influencing the fate of MITC after its application as a fumigant (Dungan et al., 2003).
Environmental Monitoring and Mitigation
Monitoring of MITC in agricultural areas with intensive use of soil fumigants is crucial to understand its environmental impact. This involves measuring concentrations in the air and understanding the emission rates, especially during periods of high application. Such monitoring helps in assessing the potential risks associated with its use and in developing strategies for mitigating its environmental footprint (Van Den Berg et al., 1994).
Biochemical Analysis
Biochemical Properties
It is known that isothiocyanates, a class of compounds to which Methyl 3-isothiocyanatopropionate belongs, have been shown to activate the antioxidant response element (ARE)-mediated antioxidant enzyme heme oxygenase-1 (HO-1) induction in human hepatoma HepG2-C8 cells .
Cellular Effects
Isothiocyanates, including this compound, have been shown to have anti-inflammatory potential in HT-29-N9 human colon cancer cells and RAW 264.7 murine macrophages . They suppress NF-kappaB-mediated pro-inflammatory gene transcription .
Molecular Mechanism
Isothiocyanates have been shown to activate ARE-mediated HO-1 gene transcription through the Nrf2/ARE signaling pathway .
Dosage Effects in Animal Models
Isothiocyanates have been shown to have chemoprotective effects in a number of animal models of experimental carcinogenesis .
Metabolic Pathways
Methyl group metabolism is known to be crucial for carrying out any cellular methylation reaction .
properties
IUPAC Name |
methyl 3-isothiocyanatopropanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7NO2S/c1-8-5(7)2-3-6-4-9/h2-3H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VLIJIUDWAKBKSO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CCN=C=S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7NO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00172377 | |
Record name | Methyl 3-isothiocyanatopropionate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00172377 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
145.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
18967-35-6 | |
Record name | Methyl 3-isothiocyanatopropionate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0018967356 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Methyl 3-isothiocyanatopropionate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00172377 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | methyl 3-isothiocyanatopropanoate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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